4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline

• IUPAC Name: 4-(4-ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline
• InChI: InChI=1S/C18H20N4S/c1-2-21-9-11-22(12-10-21)18-14-6-3-4-7-15(14)19-17(20-18)16-8-5-13-23-16/h3-8,13H,2,9-12H2,1H3
• InChI Key: BYMXOVGZGJZOBB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C4=CC=CS4
• Molecular Formula: C18H20N4S
• Molecular Weight: 324.4 g/mol

Description

4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is known for its unique chemical structure and has been the subject of extensive research in recent years. In

Mechanism of Action

The mechanism of action of 4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or proteins involved in cancer cell growth and inflammation. It may also disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline can affect various biochemical and physiological processes. It has been found to induce apoptosis in cancer cells, reduce inflammation by inhibiting the release of pro-inflammatory cytokines, and inhibit bacterial growth. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline in lab experiments is its unique chemical structure, which can lead to the development of new drugs with improved efficacy and reduced side effects. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the research on 4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline. One direction is to further explore its anticancer properties and develop new drugs based on its chemical structure. Another direction is to investigate its potential as an anti-inflammatory and antimicrobial agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of 4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline involves the reaction of 2-chloro-4-(4-ethylpiperazin-1-yl)quinazoline with thiophene-2-carbaldehyde in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at an elevated temperature. The product is obtained in good yield and can be purified by recrystallization.

Scientific Research Applications

4-(4-Ethylpiperazin-1-yl)-2-thiophen-2-ylquinazoline has shown potential applications in drug development. It has been studied for its anticancer, anti-inflammatory, and antimicrobial properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines. Additionally, this compound has shown antimicrobial activity against various bacterial strains.